Cas no 3177-22-8 (Sodium 2-Aminosulphanilate)

• Product Name: Sodium 2-Aminosulphanilate
• CAS No: 3177-22-8
• MF: C₆H₇N₂NaO₃S
• MW: 210.186150789261
• MDL: MFCD00774704
• CID: 43897
• PubChem ID: 23678866
• Update Time: 2025-05-20

Sodium 2-Aminosulphanilate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,4-diaminobenzenesulfonate
• MPDSA-Na
• 2,4-diaminobenzenesulfonicacid,monosodium salt
• meta Phenylenediamine-4-Sulfonic Acid Sodium Salt
• Sodium 2-aminosulphanilate
• 2,4-Diaminobenzenesulfonic Acid Sodium Salt
• 2,3-DIPHENYL-1,3-BUTADIENE
• 2,4-diamino-benzenesulfonic acid,monosodium salt
• Benzenesulfonic acid,2,4-diamino-,monosodium salt
• Benzenesulfonic acid,2,4-diamino-,sodium salt
• EINECS 221-650-3
• Monosodium 2,4-diaminobenzenesulfonate
• 2,4-Diamino-benzenesulfonic acid sodium salt
• MFCD00774704
• 3177-22-8
• sodium;2,4-diaminobenzenesulfonate
• AKOS008901410
• SCHEMBL3396550
• DTXSID0062892
• Benzenesulfonic acid, 2,4-diamino-, sodium salt
• 2,4-diamino-benzenesulfonic acid, monosodium salt
• Sodium 2,4-diaminobenzenesulphonate
• A875815
• CS-0157054
• Benzenesulfonic acid, 2,4-diamino-, monosodium salt
• FT-0751143
• NS00081910
• AC-11366
• 2,4-Diaminobenzenesulfonic acid, sodium salt
• AKOS015960480
• AS-15437
• C6H7N2NaO3S
• D94930
• W-106877
• Sodium2,4-diaminobenzenesulfonate
• Benzenesulfonic acid, 2,4-diamino-, sodium salt (1:1)
• WYSWTEPAYPNWDV-UHFFFAOYSA-M
• sodium,2,4-diaminobenzenesulfonate
• 221-650-3
• Sodium 2-Aminosulphanilate

• MDL： MFCD00774704
• Inchi： 1S/C6H8N2O3S.Na/c7-4-1-2-6(5(8)3-4)12(9,10)11;/h1-3H,7-8H2,(H,9,10,11);/q;+1/p-1
• InChI Key： WYSWTEPAYPNWDV-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1N)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 210.00800
• Monoisotopic Mass: 210.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Pale yellow monoclinic crystals
• Density: 1.611
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.684 
• PSA: 117.62000
• LogP: 1.99830
• Solubility: Soluble in hot water, slightly soluble in cold water.

Sodium 2-Aminosulphanilate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 1178 3/PG 2
• WGK Germany：1
• Safety Instruction： S16; S26; S36
• RTECS：ES2625000
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• Storage Condition：Store at room temperature

Additional information on Sodium 2-Aminosulphanilate

Introduction to Sodium 2-Aminosulphanilate (CAS No. 3177-22-8)

Sodium 2-Aminosulphanilate, with the chemical formula NaC₆H₄NO₃S, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 3177-22-8, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both amino and sulphanilate functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

The Sodium 2-Aminosulphanilate molecule exhibits a distinct chemical profile that positions it as a valuable reagent in medicinal chemistry. Its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, underscores its utility in synthesizing complex structures. Researchers have leveraged these properties to explore its role in the development of novel therapeutic agents.

In recent years, the interest in Sodium 2-Aminosulphanilate has been fueled by its potential applications in drug discovery. The compound's structural motifs are reminiscent of several biologically active scaffolds, making it a promising candidate for further investigation. Specifically, its sulphanilate moiety has been linked to antimicrobial and anti-inflammatory properties, which have been the focus of numerous studies.

One of the most compelling aspects of Sodium 2-Aminosulphanilate is its role as a precursor in the synthesis of heterocyclic compounds. These heterocycles are integral to many pharmaceuticals and agrochemicals due to their ability to interact with biological targets. The compound's versatility allows chemists to tailor its structure for specific applications, enhancing its appeal in industrial and academic research.

The latest research on Sodium 2-Aminosulphanilate has highlighted its potential in addressing emerging challenges in medicinal chemistry. For instance, studies have demonstrated its efficacy in generating novel sulfonamide derivatives, which are known for their broad spectrum of biological activity. These derivatives have shown promise in preclinical trials for treating various diseases, including infectious disorders and chronic conditions.

The synthesis of Sodium 2-Aminosulphanilate involves well-established chemical methodologies that ensure high yield and purity. The process typically involves the reaction of an aromatic amine with a sulfonyl chloride, followed by neutralization with sodium hydroxide. This straightforward synthetic route makes it accessible for large-scale production, facilitating its use in industrial applications.

The compound's stability under various conditions further enhances its practicality. Sodium 2-Aminosulphanilate remains stable at room temperature and can be stored for extended periods without significant degradation. This stability is crucial for maintaining the integrity of pharmaceutical intermediates during storage and transportation.

In addition to its synthetic utility, Sodium 2-Aminosulphanilate has been explored for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for organic synthesis. These catalytic applications not only improve reaction efficiency but also reduce environmental impact by minimizing waste generation.

The regulatory landscape for compounds like Sodium 2-Aminosulphanilate is favorable for research and development purposes. As it does not fall under restricted categories such as hazardous or controlled substances, it can be freely utilized in laboratory settings without stringent regulatory hurdles. This freedom allows researchers to focus on exploring its potential without additional bureaucratic constraints.

The future prospects of Sodium 2-Aminosulphanilate are promising, with ongoing research aiming to uncover new applications and optimize its synthesis. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties. Such innovations could lead to breakthroughs in drug development and material science.

In conclusion, Sodium 2-Aminosulphanilate (CAS No. 3177-22-8) is a multifaceted compound with significant implications in pharmaceutical and chemical research. Its unique structural features, synthetic versatility, and potential biological activities make it a valuable asset for scientists worldwide. As research continues to evolve, the applications of this compound are likely to expand, contributing to advancements across multiple scientific disciplines.